Cas no 887623-91-8 (2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine)

2-(5-Chloro-1,2,4-thiadiazol-3-yl)-pyridine is a heterocyclic compound featuring a pyridine ring linked to a 5-chloro-1,2,4-thiadiazole moiety. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro-substituted thiadiazole enhances electrophilic character, facilitating nucleophilic substitution reactions, while the pyridine ring contributes to coordination capabilities with metal centers. Its stability under standard conditions and compatibility with further functionalization make it suitable for diverse applications, including ligand design and bioactive molecule development. The compound’s well-defined synthesis route ensures high purity, critical for research and industrial use. Its dual functionality offers versatility in constructing complex molecular architectures.
2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine structure
887623-91-8 structure
Product Name:2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine
CAS No:887623-91-8
MF:C7H4ClN3S
MW:197.644758224487
MDL:MFCD12131112
CID:1930299
PubChem ID:46318465
Update Time:2025-05-27

2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(5-chloro-1,2,4-thiadiazol-3-yl)-
    • 2-(5-Chloro-[1,2,4]thiadiazol-3-yl)-pyridine
    • 2-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine
    • 2-(5-Chloro-[1,2,4]thiadiazol-3-yl)pyridine
    • 5-Chloro-3-(pyridin-2-yl)-1,2,4-thiadiazole
    • SHEOICYRRJYGQW-UHFFFAOYSA-N
    • DB-301889
    • SCHEMBL3676621
    • 887623-91-8
    • AKOS014316115
    • CS-0319213
    • 5-chloro-3-pyridin-2-yl-1,2,4-thiadiazole
    • AS-5563
    • MFCD12131112
    • 2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine
    • MDL： MFCD12131112
    • Inchi： 1S/C7H4ClN3S/c8-7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4H
    • InChI Key： SHEOICYRRJYGQW-UHFFFAOYSA-N
    • SMILES： ClC1=NC(C2C=CC=CN=2)=NS1

Computed Properties

  • Exact Mass: 196.98100
  • Monoisotopic Mass: 196.9814460Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 66.91000
  • LogP: 2.25350

2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine Security Information

  • HazardClass：IRRITANT
  • Storage Condition：(BD320891)

2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-Chloro-1,2,4thiadiazol-3-yl)-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR346174-250mg
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Chemenu
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Matrix Scientific
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Matrix Scientific
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2-(5-Chloro-[1,2,4]thiadiazol-3-yl)-pyridine, 90+%
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abcr
AB302206-250 mg
2-(5-Chloro-[1,2,4]thiadiazol-3-yl)pyridine, 90%; .
 887623-91-8 90%
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abcr
AB302206-500 mg
2-(5-Chloro-[1,2,4]thiadiazol-3-yl)pyridine, 90%; .
 887623-91-8 90%
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 €452.00 2023-07-20

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